6-chloro-N-[(Z)-cyclohexylmethylideneamino]pyrazin-2-amine

• Molecular Formula: C11H15ClN4
• Molecular Weight: 238.72 g/mol
• IUPAC Name: 6-chloro-N-[(Z)-cyclohexylmethylideneamino]pyrazin-2-amine
• InChI: InChI=1S/C11H15ClN4/c12-10-7-13-8-11(15-10)16-14-6-9-4-2-1-3-5-9/h6-9H,1-5H2,(H,15,16)/b14-6-
• InChI Key: HJIMKTGTAZWIDY-NSIKDUERSA-N
• Isomeric SMILES: C1CCC(CC1)/C=N\NC2=CN=CC(=N2)Cl
• Canonical SMILES: C1CCC(CC1)C=NNC2=CN=CC(=N2)Cl

Description

OSM-S-315: is a compound with a geometric displacement of 314.9 cm³. It falls under the category of .

• Originally manufactured by Danfoss Group , it was later rebranded as White after acquisition in June 2021 .
• These motors, including OMS, OMT, and OMV, are designed for continuous operation under challenging conditions, such as high pressure, thin oil, or frequent reversals. They feature tapered roller bearings on the output shaft, making them suitable for absorbing static and dynamic radial loads.

Preparation Methods

• Unfortunately, specific synthetic routes and reaction conditions for OSM-S-315 are not readily available in the provided sources.
• it’s essential to note that these motors are commonly used in hydraulic systems, where their robust design ensures reliable performance.

Chemical Reactions Analysis

• As a hydraulic motor, OSM-S-315 does not undergo typical chemical reactions like oxidation, reduction, or substitution.
• Instead, its operation relies on fluid dynamics and mechanical principles.
• Major products formed during its use are mechanical work (rotation) and energy transfer within hydraulic systems.

Scientific Research Applications

Hydraulics and Engineering: OSM-S-315 plays a crucial role in various industrial applications, including construction machinery, agricultural equipment, and material handling.

Automation and Robotics: These motors contribute to precise movement control in robotic arms and automated systems.

Energy Efficiency: Their high efficiency ensures optimal energy utilization in hydraulic systems.

Mechanism of Action

• The mechanism of action for OSM-S-315 is primarily mechanical.
• It converts hydraulic pressure (fluid energy) into rotational motion, driving connected machinery or components.
• Molecular targets and pathways are not applicable in this context.

Comparison with Similar Compounds

• OSM-S-315 belongs to a family of hydraulic motors, and its uniqueness lies in its robust design, high torque capabilities, and efficient performance.
• Similar compounds include other hydraulic motors like OMS, OMT, and OMV, which share similar operational principles .